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Compound of Interest

Compound Name: (DHQD)2PHAL

Cat. No.: B128168 Get Quote

For researchers and chemists engaged in advanced organic synthesis, the proper

management and disposal of specialized reagents like (DHQD)₂PHAL (Hydroquinidine 1,4-

phthalazinediyl diether) is a critical aspect of laboratory safety, environmental responsibility,

and regulatory compliance.[1] As a prominent chiral ligand derived from Cinchona alkaloids, its

handling requires adherence to strict protocols to mitigate potential hazards.[2][3] This guide

provides the essential procedural information for the safe disposal of (DHQD)₂PHAL.

Core Safety and Hazard Data
Before initiating any disposal procedures, it is imperative to be familiar with the hazard profile of

(DHQD)₂PHAL. The toxicological properties of this specific compound have not been

thoroughly investigated, underscoring the need for cautious handling.[4] The primary

recommended course of action is to treat it as hazardous chemical waste and arrange for its

disposal through a licensed professional service.[1] In-laboratory treatment or neutralization is

not advised.[1]

The table below summarizes key identification and safety data:
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Parameter Value Source(s)

CAS Number 140853-10-7 [3]

Molecular Formula C₄₈H₅₄N₆O₄ [4]

Molecular Weight 778.98 g/mol [1]

Appearance
White to beige or light yellow,

crystalline powder
[1][5]

Hazard Statements

May cause an allergic skin

reaction (H317), Causes skin

irritation (H315), Causes

serious eye irritation (H319),

May cause respiratory irritation

(H335).

[1]

Storage

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed.

[1][4]

Incompatible Materials Strong oxidizing agents [1]

Personal Protective Equipment

(PPE)

Chemical safety goggles or

face shield, protective gloves

(e.g., nitrile rubber), lab coat,

and a dust mask (N95 or

equivalent) for operations

generating dust.

[1][4]

Step-by-Step Disposal Procedure
The standard and recommended method for disposing of (DHQD)₂PHAL is to manage it as

hazardous waste. This involves careful collection, storage, and transfer to a certified waste

disposal entity.

Segregation of Waste:
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Collect all surplus, non-recyclable (DHQD)₂PHAL, and any contaminated lab materials

(e.g., weighing boats, filter paper, gloves) in a designated waste container.[1]

Crucially, do not mix (DHQD)₂PHAL waste with other chemical waste streams unless

explicitly permitted by your institution's waste management guidelines.[1] This prevents

unintended reactions and ensures proper disposal routing.

Container Selection and Labeling:

Use a container that is chemically compatible with solid waste and can be securely sealed.

[4] The original product container is often a suitable choice if it is in good condition.[1]

The container must be clearly and accurately labeled with the words "Hazardous Waste,"

the full chemical name "(DHQD)₂PHAL" or "Hydroquinidine 1,4-phthalazinediyl diether,"

and any other identifiers required by your institution's Environmental Health and Safety

(EHS) office.[1]

Storage Pending Disposal:

Keep the sealed waste container closed except when adding waste.[6]

Store the container in a designated, secure hazardous waste accumulation area.[1] This

area must be well-ventilated and situated away from incompatible materials, such as

strong oxidizing agents.[1][4]

Arranging for Professional Disposal:

Contact your institution’s EHS department or a licensed chemical waste disposal company

to schedule a pickup.[1]

Provide them with all necessary information regarding the waste, including its identity and

quantity, to ensure it is handled in compliance with all local and national regulations.[1]

Spill Management
In the event of a spill, the primary goal is to prevent the generation of airborne dust.

Ensure the area is well-ventilated.[4]
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Carefully sweep up the spilled solid material.[1]

Place the collected material into a suitable, closed, and properly labeled container for

disposal as hazardous waste.[1][4]

Disposal Workflow
The logical flow for the proper disposal of (DHQD)₂PHAL is outlined in the diagram below. This

workflow ensures that all safety and regulatory steps are followed from waste generation to

final disposal.
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Contingency

Identify (DHQD)2PHAL
Waste for Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Dust Mask)

Segregate Waste:
Collect pure (DHQD)2PHAL and

contaminated materials separately.

Select Compatible Container
(e.g., original bottle)

Label Container:
'Hazardous Waste'

'(DHQD)2PHAL'
Institution-specific info

Store Sealed Container in
Designated Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Service

Professional Disposal Complete

Spill Occurs

Clean Spill:
Avoid dust, sweep up,

place in sealed container for disposal.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (DHQD)2PHAL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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